Cas no 1797975-89-3 (3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea)

• Product Name: 3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea
• CAS No: 1797975-89-3
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5373837
• Update Time: 2025-11-01

3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• N-[[2-(Dimethylamino)-4-pyrimidinyl]methyl]-N′-(2,3-dimethylphenyl)urea
• 3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea

• Inchi： 1S/C16H21N5O/c1-11-6-5-7-14(12(11)2)20-16(22)18-10-13-8-9-17-15(19-13)21(3)4/h5-9H,10H2,1-4H3,(H2,18,20,22)
• InChI Key： SFKITIKBEFAETK-UHFFFAOYSA-N
• SMILES： N(CC1C=CN=C(N(C)C)N=1)C(NC1=CC=CC(C)=C1C)=O

Experimental Properties

• Density: 1.202±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.61±0.46(Predicted)

Additional information on 3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea

Comprehensive Overview of 3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea (CAS No. 1797975-89-3)

3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea (CAS No. 1797975-89-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This urea derivative is characterized by a pyrimidine core substituted with a dimethylamino group, which enhances its binding affinity to specific biological targets. Researchers are particularly interested in its role as a kinase inhibitor, a class of compounds widely studied for their ability to modulate cellular signaling pathways implicated in various diseases.

The compound's molecular structure includes a 2,3-dimethylphenyl moiety linked to a urea functional group, further connected to a pyrimidine ring. This arrangement is critical for its bioactivity, as it allows for selective interactions with enzymes and receptors. In recent years, the demand for small-molecule inhibitors like this has surged, driven by advancements in precision medicine and the search for novel cancer therapeutics. Its CAS number, 1797975-89-3, serves as a unique identifier in chemical databases, facilitating research and development efforts.

One of the most frequently searched questions about this compound revolves around its mechanism of action. Preliminary studies suggest that it may inhibit specific protein kinases, which are enzymes that play a pivotal role in cell proliferation and survival. This makes it a promising candidate for further investigation in oncology research. Additionally, its structure-activity relationship (SAR) is a hot topic among medicinal chemists, as subtle modifications to its scaffold could lead to enhanced efficacy or reduced side effects.

Another area of interest is the compound's synthetic pathway. The synthesis of 3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea typically involves multi-step organic reactions, including amination, alkylation, and urea formation. Researchers often explore green chemistry approaches to optimize its production, minimizing waste and improving yield. This aligns with the growing emphasis on sustainable drug development in the pharmaceutical industry.

From a drug discovery perspective, this compound exemplifies the importance of scaffold hopping—a strategy where chemists modify core structures to discover new bioactive molecules. Its pyrimidine-based framework is a common motif in many FDA-approved drugs, underscoring its versatility. As such, it is frequently discussed in forums and publications focused on rational drug design and computational chemistry.

In summary, 3-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-1-(2,3-dimethylphenyl)urea (CAS No. 1797975-89-3) represents a compelling subject for both academic and industrial research. Its potential applications in targeted therapy, coupled with its intricate chemical architecture, make it a standout candidate for future studies. As the scientific community continues to explore its properties, this compound may pave the way for breakthroughs in personalized medicine and beyond.